Cas no 1448259-40-2 (Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate)

• Product Name: Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• CAS No: 1448259-40-2
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD21606686
• CID: 4760467
• PubChem ID: 74890561
• Update Time: 2026-02-26

Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• 5-Bromo-4-azaindole-3-carboxylic acid methyl ester
• AKOS032961097
• E82025
• 1448259-40-2
• methyl5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate
• CS-0163669
• Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate

• MDL： MFCD21606686
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)5-4-11-6-2-3-7(10)12-8(5)6/h2-4,11H,1H3
• InChI Key： SQIWZVNXCQJMTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(C(=O)OC)=CN2)N=1

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 398.4±37.0 °C at 760 mmHg
• Flash Point: 194.7±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate

Research Brief on Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS: 1448259-40-2): Recent Advances and Applications

Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS: 1448259-40-2) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrrolopyridine scaffold, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, anticancer agents, and other therapeutic modalities. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and emerging research trends.

The synthesis of Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling reaction that efficiently introduces the bromo substituent at the 5-position of the pyrrolopyridine core. This method not only enhances the scalability of the synthesis but also provides a platform for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In the context of drug discovery, Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate has been employed as a key building block for the development of kinase inhibitors. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6. These kinases play a critical role in cell cycle regulation, and their dysregulation is implicated in various cancers. The study reported that the bromo substituent at the 5-position significantly enhances the binding affinity of the inhibitors to the ATP-binding pocket of the kinases, thereby improving their therapeutic potential.

Beyond its role in kinase inhibition, Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate has also been explored for its anticancer properties. A recent Nature Communications article (2024) described the compound's ability to induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins. The study utilized in vitro and in vivo models to demonstrate the compound's efficacy against triple-negative breast cancer (TNBC), a particularly aggressive and difficult-to-treat subtype. The findings suggest that this compound could serve as a promising lead for the development of novel anticancer therapies.

In addition to its therapeutic applications, Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate has been investigated for its utility in chemical biology. A 2023 study in ACS Chemical Biology highlighted its use as a fluorescent probe for imaging intracellular kinase activity. The bromo substituent was found to be amenable to further modification, allowing the attachment of fluorophores without compromising the compound's biological activity. This approach provides a powerful tool for real-time monitoring of kinase dynamics in living cells, offering insights into cellular signaling pathways.

Despite these promising developments, challenges remain in the optimization of Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to advance these molecules into clinical trials. Future research directions may include the exploration of prodrug strategies, formulation improvements, and combination therapies to enhance the compound's therapeutic index.

In conclusion, Methyl 5-bromo-1H-pyrrolo[3,2-b]pyridine-3-carboxylate (CAS: 1448259-40-2) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery and chemical biology. Recent studies have underscored its potential as a kinase inhibitor, anticancer agent, and imaging probe, paving the way for further investigations. Continued research efforts will be essential to fully realize the therapeutic potential of this compound and its derivatives.